MP-A08
MP-A08
MP-A08 is a Selective ATP-competitive sphingosine kinase inhibitor. It also demonstrates anti-cancer properties.
Brand Name:
Vulcanchem
CAS No.:
219832-49-2
VCID:
VC0536090
InChI:
InChI=1S/C27H25N3O4S2/c1-20-11-15-23(16-12-20)35(31,32)29-25-8-4-3-7-22(25)19-28-26-9-5-6-10-27(26)30-36(33,34)24-17-13-21(2)14-18-24/h3-19,29-30H,1-2H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C=NC3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)C
Molecular Formula:
C27H25N3O4S2
Molecular Weight:
519.63
MP-A08
CAS No.: 219832-49-2
Inhibitors
VCID: VC0536090
Molecular Formula: C27H25N3O4S2
Molecular Weight: 519.63
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 219832-49-2 |
---|---|
Product Name | MP-A08 |
Molecular Formula | C27H25N3O4S2 |
Molecular Weight | 519.63 |
IUPAC Name | 4-methyl-N-[2-[[2-[(4-methylphenyl)sulfonylamino]phenyl]iminomethyl]phenyl]benzenesulfonamide |
Standard InChI | InChI=1S/C27H25N3O4S2/c1-20-11-15-23(16-12-20)35(31,32)29-25-8-4-3-7-22(25)19-28-26-9-5-6-10-27(26)30-36(33,34)24-17-13-21(2)14-18-24/h3-19,29-30H,1-2H3 |
Standard InChIKey | FLDBNMYJUMAXDQ-TURZUDJPSA-N |
SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C=NC3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)C |
Appearance | Solid powder |
Description | MP-A08 is a Selective ATP-competitive sphingosine kinase inhibitor. It also demonstrates anti-cancer properties. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | MP-A08; MP A08; MPA08; NSC-122314; NSC 122314; NSC122314; |
Reference | 1: Dimasi DP, Pitson SM, Bonder CS. Examining the Role of Sphingosine Kinase-2 in the Regulation of Endothelial Cell Barrier Integrity. Microcirculation. 2016 Apr;23(3):248-65. doi: 10.1111/micc.12271. PubMed PMID: 26822263. 2: Pitman MR, Powell JA, Coolen C, Moretti PA, Zebol JR, Pham DH, Finnie JW, Don AS, Ebert LM, Bonder CS, Gliddon BL, Pitson SM. A selective ATP-competitive sphingosine kinase inhibitor demonstrates anti-cancer properties. Oncotarget. 2015 Mar 30;6(9):7065-83. PubMed PMID: 25788259; PubMed Central PMCID: PMC4466670. |
PubChem Compound | 420266 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume